Ethyl 7-oxo-7,10-dihydro-1,10-phenanthroline-3-carboxylate

• IUPAC Name: ethyl 7-oxo-10H-1,10-phenanthroline-3-carboxylate
• InChI: InChI=1S/C15H12N2O3/c1-2-20-15(19)10-7-9-3-4-11-12(18)5-6-16-14(11)13(9)17-8-10/h3-8H,2H2,1H3,(H,16,18)
• InChI Key: PPYDAJKDCWICSS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=C1)C=CC3=C2NC=CC3=O
• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol

Description

Ethyl 7-oxo-7,10-dihydro-1,10-phenanthroline-3-carboxylate is a chemical compound with the molecular formula C15H12N2O3. It has a molecular weight of 268.27.

Scientific Research Applications

Analytical Methods in Antioxidant Activity Research A review highlights the importance of understanding the mechanisms and kinetics of antioxidant activity, with a focus on spectrophotometry-based assays. These methods are crucial for analyzing the antioxidant capacity of complex samples, potentially including compounds like ethyl 7-oxo-7,10-dihydro-1,10-phenanthroline-3-carboxylate. The integration of chemical and electrochemical methods provides a comprehensive approach to clarifying the actions of antioxidants (Munteanu & Apetrei, 2021).

Metal-to-Ligand Charge Transfer (MLCT) in Coordination Compounds Research on cuprous bis-phenanthroline compounds, which exhibit MLCT excited states, provides insight into the behavior of phenanthroline derivatives. Such studies are relevant for understanding the electronic properties of ethyl 7-oxo-7,10-dihydro-1,10-phenanthroline-3-carboxylate when used in coordination chemistry. The stabilization of Cu(I) states by phenanthroline derivatives highlights the potential of these compounds in photophysical and photochemical applications (Scaltrito et al., 2000).

Antioxidant Capacity Assays A review of antioxidant capacity assays categorizes them based on hydrogen atom transfer (HAT) and electron transfer (ET) reactions, which are fundamental for evaluating the antioxidant potential of various compounds, including ethyl 7-oxo-7,10-dihydro-1,10-phenanthroline-3-carboxylate. This comprehensive analysis of assays aids in selecting appropriate methods for quantifying the reducing capacity and peroxyl radical scavenging capacity of antioxidants (Huang, Ou, & Prior, 2005).

ABTS/PP Decolorization Assay and Antioxidant Capacity The review on ABTS/potassium persulfate decolorization assay details the reaction pathways involved in assessing antioxidant capacity, which may apply to studies involving ethyl 7-oxo-7,10-dihydro-1,10-phenanthroline-3-carboxylate. Understanding the specificity of the reactions and the relevance of oxidation products is crucial for applying this assay to various antioxidants (Ilyasov et al., 2020).

Chelating Extractants for Metals This review systematizes works on chelating extractants, including phenanthroline derivatives, for metal recovery and separation. It underscores the efficiency and selectivity of these compounds in extracting metals from wastewater and spent materials, relevant for applications of ethyl 7-oxo-7,10-dihydro-1,10-phenanthroline-3-carboxylate in environmental remediation and analytical chemistry (Yudaev & Chistyakov, 2022).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of Ethyl 7-oxo-7,10-dihydro-1,10-phenanthroline-3-carboxylate.